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Compound of Interest

Compound Name: Butyl 3-hydroxybutanoate

Cat. No.: B1580823 Get Quote

An In-Depth Technical Guide to Butyl 3-hydroxybutanoate

For researchers, scientists, and drug development professionals, Butyl 3-hydroxybutanoate
and its derivatives represent a class of compounds with significant interest. This document

provides a comprehensive overview of the chemical and physical properties of Butyl 3-
hydroxybutanoate, details on its synthesis and analysis, and insights into its metabolic

significance.

Chemical and Physical Properties
Butyl 3-hydroxybutanoate is an ester of 3-hydroxybutanoic acid and butanol. Its chemical

identity is well-defined by its structural formula and various identifiers. The physical properties

are critical for its handling, purification, and formulation.

Table 1: Chemical Identifiers for Butyl 3-hydroxybutanoate
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Identifier Value

IUPAC Name Butyl 3-hydroxybutanoate

Synonyms
Butyl 3-hydroxybutyrate, Butanoic acid, 3-

hydroxy-, butyl ester

CAS Number 53605-94-0

Molecular Formula C₈H₁₆O₃

InChI
InChI=1S/C8H16O3/c1-3-4-5-11-8(10)6-

7(2)9/h7,9H,3-6H2,1-2H3

InChIKey LHDWRKCOQQHAMP-UHFFFAOYSA-N

SMILES CCCC(=O)CC(C)O

Table 2: Physical Properties of Butyl 3-hydroxybutanoate

Property Value

Molecular Weight 160.21 g/mol

Physical Description Liquid

Boiling Point
241.00 to 242.00 °C @ 760.00 mm Hg

(estimated)

Flash Point 204.00 °F (95.40 °C) (estimated)

Vapor Pressure 0.006 mmHg @ 25.00 °C (estimated)

logP (o/w) 1.117 (estimated)

Stereochemistry
A key feature of Butyl 3-hydroxybutanoate is the chiral center at the C-3 position. The (R)-

configuration is the naturally occurring form in biological systems. This stereochemistry is

crucial for the molecule's interaction with biological targets and its application in asymmetric

synthesis to produce optically pure molecules, such as pharmaceuticals. For example, ethyl
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(R)-4-cyano-3-hydroxybutanoate serves as a key intermediate in the synthesis of the

cholesterol-lowering drug atorvastatin.

Experimental Protocols
Synthesis Methodologies
Several routes exist for the synthesis of Butyl 3-hydroxybutanoate and its derivatives,

ranging from direct chemical reactions to biocatalytic processes.

1. Fischer-Speier Esterification: The most direct chemical synthesis involves the esterification

of 3-hydroxybutanoic acid with butanol. This condensation reaction is typically facilitated by an

acid catalyst.

Reactants: 3-hydroxybutanoic acid and butanol.

Catalyst: An acid catalyst such as sulfuric acid or p-toluenesulfonic acid.

Procedure: The acid and alcohol are heated together with the catalyst, often with a

mechanism to remove the water formed during the reaction to drive the equilibrium towards

the ester product.

2. Transesterification from Poly-(R)-3-hydroxybutyrate (PHB): A sustainable method for

producing (R)-3-hydroxybutyric acid derivatives involves the transesterification of PHB, a

biodegradable polyester produced by microorganisms. This leverages the inherent chirality of

the biopolymer to yield enantiomerically pure products.

Reactants: Poly-(R)-3-hydroxybutyrate (PHB) and an alcohol (e.g., butanol).

Catalyst: An acid catalyst, commonly sulfuric acid, is used on an industrial scale.

Procedure: PHB is heated with the alcohol in the presence of the catalyst. The polymer is

depolymerized through transesterification to produce the corresponding monomeric (R)-

ester. For instance, a process for producing (R)-3-hydroxybutyl (R)-3-hydroxybutyrate

involves transesterifying PHB with an alcohol, followed by reduction of a portion of the

resulting ester to form 1,3-butanediol, which is then reacted with the remaining ester.
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3. Enzymatic and Whole-Cell Catalysis: Enzymes, particularly lipases, and whole-cell systems

offer high stereo-, regio-, and chemo-selectivity under mild conditions.

Enzymatic Esterification: Lipases are commonly used to catalyze the esterification of 3-

hydroxybutanoic acid or the transesterification of its esters.

Whole-Cell Biocatalysis: Microorganisms like Saccharomyces cerevisiae (baker's yeast) can

be used for the asymmetric reduction of ketoesters (e.g., tert-butyl acetoacetate) to

synthesize the corresponding chiral hydroxy esters.

Analytical Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is a fundamental technique for

elucidating the precise structure of Butyl 3-hydroxybutanoate.

¹H NMR: Provides detailed information about the hydrogen atoms. A predicted ¹H NMR

spectrum in CDCl₃ would show distinct signals for each unique proton environment, with

chemical shift, multiplicity, and integration values used for assignment.

¹³C NMR: Complements the proton data by providing information on the carbon skeleton.

Mass Spectrometry (MS) and Gas Chromatography (GC): GC-MS is used to determine the

purity of Butyl 3-hydroxybutanoate and to confirm its molecular weight. The NIST Chemistry

WebBook provides mass spectral data (electron ionization) and gas chromatography data for

this compound.

Chemical Reactivity and Degradation
Oxidation: The secondary alcohol group in Butyl 3-hydroxybutanoate can be oxidized to

yield Butyl 3-oxobutanoate using common oxidizing agents.

Reduction: The ester group can be reduced to a primary alcohol, forming 1,3-butanediol.

Hydrolysis: The ester linkage is susceptible to hydrolysis under acidic, basic, or enzymatic

conditions, breaking down into 3-hydroxybutanoic acid and butanol.

Metabolism and Significance in Drug Development
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While Butyl 3-hydroxybutanoate itself is primarily a research chemical, the closely related

ketone monoester, (R)-3-hydroxybutyl (R)-3-hydroxybutyrate, has been studied extensively as

a method to induce a state of nutritional ketosis. Understanding its metabolism provides critical

context for researchers.

Upon oral administration, (R)-3-hydroxybutyl (R)-3-hydroxybutyrate is hydrolyzed by esterases

in the gut, liver, and blood into two molecules: (R)-3-hydroxybutyrate (β-hydroxybutyrate or

BHB) and (R)-1,3-butanediol. The liver then oxidizes (R)-1,3-butanediol to generate more BHB

and acetoacetate. These ketone bodies can then be used by extrahepatic tissues, like the brain

and muscles

To cite this document: BenchChem. [What are the chemical and physical properties of Butyl
3-hydroxybutanoate?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580823#what-are-the-chemical-and-physical-
properties-of-butyl-3-hydroxybutanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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